Cas no 2325394-46-3 (2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 2325394-46-3
• MF: C₁₁H₁₂N₂OS₂
• MW: 252.355779647827
• CID: 5310941
• PubChem ID: 154854157
• Update Time: 2025-07-27

2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(Cyclopropylmethyl)thio]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
• 2325394-46-3
• 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• F6782-4493
• AKOS040727786

• Inchi： 1S/C11H12N2OS2/c1-13-10(14)9-8(4-5-15-9)12-11(13)16-6-7-2-3-7/h4-5,7H,2-3,6H2,1H3
• InChI Key： IBXKRZIATPQWTR-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CSC=2C(N1C)=O)CC1CC1

Computed Properties

• Exact Mass: 252.03910536g/mol
• Monoisotopic Mass: 252.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 414.7±37.0 °C(Predicted)
• pka: -1.77±0.20(Predicted)

Additional information on 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 2325394-46-3)

The compound 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 2325394-46-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thienopyrimidinone derivative is characterized by a fused thiophene and pyrimidine ring system, which is further modified with a cyclopropylmethylsulfanyl moiety. Such structural motifs are often associated with diverse pharmacological properties, making this compound a subject of interest in drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfur-containing heterocycles, particularly those with thieno[3,2-d]pyrimidine scaffolds, due to their broad spectrum of biological activities. Researchers have explored these compounds for their potential applications in treating various conditions, aligning with current trends in personalized medicine and targeted therapies. The presence of the cyclopropylmethyl group in this molecule may enhance its metabolic stability and bioavailability, which are critical factors in modern drug design.

The synthesis of 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These characterization methods are crucial for ensuring the compound's quality, especially when used in biological studies or as a reference standard.

From a pharmacological perspective, compounds containing the thieno[3,2-d]pyrimidin-4-one core have demonstrated various activities, including kinase inhibition and modulation of enzymatic processes. This has led to growing interest in their potential applications in areas such as oncology and inflammation, which are among the most searched topics in medical research today. The specific role of the sulfanyl linker in this molecule may contribute to its binding affinity with biological targets, a feature that is frequently investigated in structure-activity relationship (SAR) studies.

In the context of current research trends, there is particular interest in how modifications to the cyclopropylmethyl side chain might influence the compound's properties. Computational chemistry and molecular modeling approaches are increasingly being applied to predict the behavior of such molecules before synthesis, reflecting the integration of AI in drug discovery - a hot topic in contemporary pharmaceutical research. These in silico methods can help optimize the compound's design for improved efficacy and reduced side effects.

The stability and storage conditions of 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one are important considerations for researchers working with this compound. Proper handling under controlled environments ensures the maintenance of its chemical integrity, which is essential for reproducible experimental results. These practical aspects are frequently searched by laboratory professionals and form an important part of the compound's technical documentation.

As research into heterocyclic compounds continues to expand, 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one represents an interesting example of how subtle structural modifications can lead to significant changes in biological activity. Its study contributes to the broader understanding of structure-activity relationships in medicinal chemistry, a fundamental concept that underpins modern drug development strategies.

The potential applications of this compound extend beyond pharmaceuticals. In materials science, such sulfur-containing heterocycles are being investigated for their electronic properties, responding to the growing demand for novel organic semiconductors. This interdisciplinary potential makes 2-[(cyclopropylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one relevant to multiple fields of scientific inquiry.

Future research directions for this compound may include exploring its crystal polymorphism, investigating its metabolic pathways, or developing more efficient synthetic routes. These aspects align with current priorities in green chemistry and sustainable pharmaceutical manufacturing, addressing frequently searched topics in the chemical industry regarding environmental impact and process optimization.